Cas no 1251000-16-4 (tert-butyl 3-bromospiro5,6-dihydropyrrolo1,2-aimidazole-7,4'-piperidine-1'-carboxylate)

• Product Name: tert-butyl 3-bromospiro5,6-dihydropyrrolo1,2-aimidazole-7,4'-piperidine-1'-carboxylate
• CAS No: 1251000-16-4
• MF: C₁₅H₂₂BrN₃O₂
• MW: 356.258082866669
• MDL: MFCD14581089
• CID: 4564783
• PubChem ID: 71305372
• Update Time: 2023-11-22

tert-butyl 3-bromospiro5,6-dihydropyrrolo1,2-aimidazole-7,4'-piperidine-1'-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3'-bromo-5',6'-dihydrospiro[piperidine-4,7'-pyrrolo[1,2-a]imidazole]-1-carboxylate
• Tert-Butyl 3-Bromo-5,6-Dihydrospiro[Piperidine-4,7-Pyrrolo[1,2-A]Imidazole]-1-Carboxylate
• tert-Butyl 3-bromospiro[5,6-dihydropyrrolo[1,2-a]imidazole-7,4'-piperidine]-1'-carboxylate
• BAC00016
• AM804787
• W14193
• t-Butyl 3'-bromo-5',6'-dihydrospiro[piperidine-4,7'-pyrrolo[1,2-a]imidazole]-1-carboxylate
• tert-butyl3'-bromo-5',6'-dihydrospiro[piperidine-4
• tert-butyl 3-bromospiro5,6-dihydropyrrolo1,2-aimidazole-7,4'-piperidine-1'-carboxylate

• MDL： MFCD14581089
• Inchi： 1S/C15H22BrN3O2/c1-14(2,3)21-13(20)18-7-4-15(5-8-18)6-9-19-11(16)10-17-12(15)19/h10H,4-9H2,1-3H3
• InChI Key： OXFOHAHABIRBIO-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C3(CCN(C(=O)OC(C)(C)C)CC3)CCN21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 416
• XLogP3: 2.6
• Topological Polar Surface Area: 47.4

tert-butyl 3-bromospiro5,6-dihydropyrrolo1,2-aimidazole-7,4'-piperidine-1'-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)